4-Isopropoxy-3-(trifluoromethyl)benzonitrile
Cat. No. B7977323
M. Wt: 229.20 g/mol
InChI Key: RNCVVXUSWKAGEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08389508B2
Procedure details
To a solution of 4-fluoro-3-(trifluoromethyl)benzonitrile (10 g), i-PrOH (8.15 mL) in tetrahydrofuran (THF) (90 mL) stirred under nitrogen at −10° C. was added solid NaH (3.46 g) portionwise during 30 min. The reaction mixture was stirred at −10° C. for 6 h. The reaction mixture was quenched with water, partitioned between ether (100 mL) and water (50 mL). The organic phase was dried over magnesium sulphate and evaporated in vacuo to give the crude product 4-[(1-methylethyl)oxy]-3-(trifluoromethyl)benzonitrile (D10) (15 g).
Name
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][C:3]=1[C:10]([F:13])([F:12])[F:11].[CH3:14][CH:15]([OH:17])[CH3:16].[H-].[Na+]>O1CCCC1>[CH3:14][CH:15]([O:17][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][C:3]=1[C:10]([F:13])([F:12])[F:11])[CH3:16] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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FC1=C(C=C(C#N)C=C1)C(F)(F)F
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Name
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Quantity
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8.15 mL
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Type
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reactant
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Smiles
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CC(C)O
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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3.46 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at −10° C. for 6 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction mixture was quenched with water
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CUSTOM
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Type
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CUSTOM
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Details
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partitioned between ether (100 mL) and water (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The organic phase was dried over magnesium sulphate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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|
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Type
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product
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Smiles
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|
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Name
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Type
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product
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|
Smiles
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CC(C)OC1=C(C=C(C#N)C=C1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 15 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
